Cas no 2138532-90-6 (4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol)

4,4-Dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol is a specialized cyclohexanol derivative featuring a 1,2,4-triazole substituent. Its structure combines a sterically hindered cyclohexane core with a heterocyclic moiety, offering potential utility in medicinal chemistry and agrochemical applications. The presence of the 1,2,4-triazole group may confer biological activity, while the 4,4-dimethyl substitution enhances stability. The propan-2-yl side chain could influence lipophilicity, impacting solubility and bioavailability. This compound may serve as an intermediate in synthesizing more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Its defined stereochemistry and functional group arrangement make it a candidate for structure-activity relationship studies.
4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol structure
2138532-90-6 structure
Product Name:4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol
CAS No:2138532-90-6
MF:C13H23N3O
MW:237.34122300148
CID:5988482
PubChem ID:165748388
Update Time:2025-10-29

4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol
    • EN300-1161514
    • 2138532-90-6
    • Inchi: 1S/C13H23N3O/c1-9(2)12-14-8-16(15-12)11-7-10(17)5-6-13(11,3)4/h8-11,17H,5-7H2,1-4H3
    • InChI Key: DRLUFWIWWDXHAC-UHFFFAOYSA-N
    • SMILES: OC1CCC(C)(C)C(C1)N1C=NC(C(C)C)=N1

Computed Properties

  • Exact Mass: 237.184112366g/mol
  • Monoisotopic Mass: 237.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 50.9Ų

4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1161514-1.0g
4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol
2138532-90-6
1g
$0.0 2023-06-08

Additional information on 4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol

4,4-Dimethyl-3-[3-(Propan-2-Yl)-1H-1,2,4-Triazol-1-Yl]Cyclohexan-1-Ol: A Comprehensive Overview

The compound 4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol, identified by the CAS number 2138532906, is a complex organic molecule with a unique structure and diverse applications. This compound belongs to the class of cyclohexanol derivatives and incorporates a triazole ring, which is known for its stability and reactivity in various chemical reactions. The molecule's structure consists of a cyclohexane ring substituted with two methyl groups at the 4-position and a triazole group at the 3-position. Additionally, the hydroxyl group at the 1-position contributes to its hydrophilic properties.

Recent studies have highlighted the significance of this compound in the field of medicinal chemistry. Its triazole moiety has been shown to exhibit antimicrobial activity, making it a potential candidate for developing new antibiotics. Furthermore, the cyclohexanol framework has been utilized in the synthesis of bioactive molecules, particularly in the design of anti-inflammatory agents. Researchers have also explored its role as an intermediate in the production of advanced materials, such as polymer additives, due to its ability to enhance thermal stability and mechanical properties.

The synthesis of 4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yl]cyclohexan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the triazole ring through a click reaction and subsequent functionalization to introduce the hydroxyl group. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of applications, this compound has found utility in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of neuroprotective agents. Its ability to cross the blood-brain barrier makes it particularly valuable for targeting neurological disorders. Additionally, in the agrochemical industry, it has been employed as a precursor for developing fungicides with enhanced efficacy against plant pathogens.

The environmental impact of this compound has also been a topic of recent research. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further investigations are required to assess its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, 4,4-dimethyl-3-[3-(propan-2-yl)-1H-1,2,4-triazol-1-yll]cyclohexan-l-oL is a versatile compound with promising applications across multiple fields. Its unique chemical structure and reactivity make it an attractive target for ongoing research and development efforts. As scientific understanding of this compound continues to grow, it is expected to play an increasingly important role in both academic and industrial settings.

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